1-[3-(2-chloro-6-fluorophenyl)acryloyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H20ClFN2O2/c1-26-19-8-3-2-7-18(19)23-11-13-24(14-12-23)20(25)10-9-15-16(21)5-4-6-17(15)22/h2-10H,11-14H2,1H3/b10-9+
• InChI Key: QZVKAUNJATUPQS-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)/C=C/C3=C(C=CC=C3Cl)F
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

1-[3-(2-chloro-6-fluorophenyl)acryloyl]-4-(2-methoxyphenyl)piperazine, commonly known as CFMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CFMP is a piperazine derivative that has been shown to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

CFMP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. CFMP has also been shown to have potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of CFMP is not fully understood. However, it has been shown to interact with a number of neurotransmitter systems, including dopamine, serotonin, and glutamate. CFMP has also been shown to modulate the activity of NMDA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects
CFMP has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in mood regulation. CFMP has also been shown to increase the activity of BDNF, a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CFMP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in animal models. However, there are also some limitations to its use in lab experiments. CFMP has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, CFMP has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of CFMP. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a treatment for mood disorders such as depression and anxiety. Further research is needed to fully understand the mechanism of action of CFMP and its potential therapeutic applications.